Cas no 898465-05-9 (N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide)

• Product Name: N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide
• CAS No: 898465-05-9
• MF: C₁₈H₁₇ClN₂O₂
• MW: 328.792783498764
• CID: 5485128
• Update Time: 2025-05-27

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-4-chlorobenzamide
• N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide

• Inchi： 1S/C18H17ClN2O2/c1-12(22)21-10-2-3-13-6-9-16(11-17(13)21)20-18(23)14-4-7-15(19)8-5-14/h4-9,11H,2-3,10H2,1H3,(H,20,23)
• InChI Key： HVTVMUTWZLYAPN-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCCN2C(C)=O)(=O)C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide

Recent Advances in the Study of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide (CAS: 898465-05-9)

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide (CAS: 898465-05-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique tetrahydroquinoline scaffold and chlorobenzamide moiety, has been the subject of several studies aimed at exploring its potential therapeutic applications. Recent research has focused on its synthesis, biological activity, and mechanism of action, shedding light on its promising role in drug development.

The synthesis of N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The study highlighted a novel catalytic approach that reduces byproduct formation and enhances scalability, making the compound more accessible for further pharmacological evaluations. The synthetic route involves a key acetylation step followed by amide bond formation, which has been fine-tuned to improve efficiency.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against specific kinase targets implicated in inflammatory and oncogenic pathways. A 2024 paper in Bioorganic & Medicinal Chemistry Letters revealed that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide shows selective inhibition of the JAK2/STAT3 pathway, which is critical in the progression of certain cancers and autoimmune diseases. The compound's IC50 values were found to be in the low micromolar range, suggesting its potential as a lead candidate for further optimization.

Mechanistic studies have further elucidated the compound's mode of action. Molecular docking simulations and X-ray crystallography data, published in a 2023 Nature Communications article, indicate that N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide binds to the ATP-binding site of target kinases, thereby disrupting their enzymatic activity. This binding is facilitated by hydrogen bonding interactions with key amino acid residues and hydrophobic interactions with the chlorobenzamide group, as confirmed by mutational analysis.

Despite these promising findings, challenges remain in the development of this compound. Pharmacokinetic studies, as reported in a 2024 Drug Metabolism and Disposition paper, have identified issues related to its metabolic stability and oral bioavailability. Researchers are currently exploring structural modifications, such as the introduction of fluorine atoms or the use of prodrug strategies, to address these limitations and improve the compound's drug-like properties.

In conclusion, N-(1-acetyl-1,2,3,4-tetrahydroquinolin-7-yl)-4-chlorobenzamide (CAS: 898465-05-9) represents a promising scaffold for the development of novel kinase inhibitors. Recent advancements in its synthesis, biological evaluation, and mechanistic understanding have laid a solid foundation for future research. Ongoing efforts to optimize its pharmacokinetic profile and therapeutic efficacy are expected to further enhance its potential as a clinical candidate in the treatment of cancer and inflammatory diseases.